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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzenemethanol

Cat. No.: B1266085 Get Quote

An In-depth Technical Guide to 2-Amino-4-
nitrobenzenemethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-4-
nitrobenzenemethanol, a nitroaromatic compound with potential applications in various fields

of chemical and biological research. This document consolidates information on its

nomenclature, physicochemical properties, synthesis, and analytical characterization, and

explores its potential biological significance.

Nomenclature and Identification
2-Amino-4-nitrobenzenemethanol is identified by several synonyms and registry numbers

across various chemical databases. A comprehensive list is provided in Table 1 for easy

reference.

Table 1: Synonyms and Alternative Names for 2-Amino-4-nitrobenzenemethanol
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Identifier Type Identifier Source

Systematic Name
2-Amino-4-

nitrobenzenemethanol

IUPAC Name
(2-amino-4-

nitrophenyl)methanol
[1][2]

CAS Registry Number 78468-34-5 [1][3]

Common Synonyms 2-Amino-4-nitrobenzyl alcohol [1][3]

(2-Amino-4-nitro-

phenyl)methanol
[3]

Benzenemethanol, 2-amino-4-

nitro-
[3]

2-(Hydroxymethyl)-5-

nitroaniline
[3]

(2-azanyl-4-nitro-

phenyl)methanol
[3]

PubChem CID 54198 [1]

European Community (EC)

Number
687-957-3 [1]

DSSTox Substance ID DTXSID20229099 [1]

InChI

InChI=1S/C7H8N2O3/c8-7-3-

6(9(11)12)2-1-5(7)4-10/h1-

3,10H,4,8H2

[1][3]

InChIKey
NFOINKSCQYECSI-

UHFFFAOYSA-N
[1][3]

SMILES
C1=CC(=C(C=C1--INVALID-

LINK--[O-])N)CO
[1][4]

Physicochemical and Spectroscopic Data
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The fundamental physicochemical and spectroscopic properties of 2-Amino-4-
nitrobenzenemethanol are summarized in Table 2. This data is essential for its handling,

characterization, and use in experimental settings.

Table 2: Physicochemical and Spectroscopic Properties of 2-Amino-4-nitrobenzenemethanol

Property Value Source

Molecular Formula C7H8N2O3 [1][3]

Molecular Weight 168.15 g/mol [1][3]

Appearance Orange solid [4]

Melting Point 178-180 °C [2]

Purity (typical) 97% [3]

¹H NMR (400 MHz, DMSO-d6)

δ 7.46 (d, J = 2.0 Hz, 1H),

7.38-7.35 (m, 2H), 5.57 (s,

2H), 5.34 (t, J = 5.4 Hz, 1H),

4.43 (d, J = 5.5 Hz, 2H)

[4]

Topological Polar Surface Area 92.1 Å² [1][2]

XLogP3 1.2 [1][2]

Synthesis of 2-Amino-4-nitrobenzenemethanol
A general and effective method for the synthesis of (2-amino-4-nitrophenyl)methanol involves

the reduction of 2-amino-4-nitrobenzoic acid.

Experimental Protocol: Reduction of 2-Amino-4-
nitrobenzoic acid
This protocol is adapted from a reported synthesis.[4]

Materials:

2-amino-4-nitrobenzoic acid
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Tetrahydrofuran (THF), anhydrous

Borane-tetrahydrofuran complex (BH3-THF)

Methanol

Saturated aqueous sodium bicarbonate solution

Diethyl ether

Brine

Anhydrous magnesium sulfate (MgSO4)

Procedure:

Dissolve 2-amino-4-nitrobenzoic acid (1.00 g, 5.49 mmol) in anhydrous tetrahydrofuran (20

mL) at room temperature in a flask equipped with an addition funnel.

Slowly add borane-tetrahydrofuran complex (21.96 mL of a 1.0 M solution, 21.96 mmol)

dropwise via the addition funnel.

Stir the reaction mixture continuously for 12 hours at room temperature.

After completion, cool the mixture in an ice bath.

Slowly add methanol (100 mL) to quench the reaction.

Concentrate the reaction mixture under reduced pressure.

Transfer the residue to a separatory funnel containing a saturated aqueous sodium

bicarbonate solution (50 mL).

Extract the aqueous layer with diethyl ether (3 x 75 mL).

Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium

sulfate.

Filter the solution and concentrate the filtrate under reduced pressure.
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Suspend the resulting residue in water, filter the solid, and dry to yield (2-amino-4-

nitrophenyl)methanol as an orange solid (yield: 650 mg, 70%).

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Amino-4-
nitrobenzenemethanol from 2-amino-4-nitrobenzoic acid.

Starting Material Reaction Workup Final Product

2-Amino-4-nitrobenzoic Acid Dissolve in THF Reduction with BH3-THF Stir for 12h at RT Quench with Methanol Aqueous Workup & Extraction Drying & Concentration 2-Amino-4-nitrobenzenemethanol

Click to download full resolution via product page

Synthesis of 2-Amino-4-nitrobenzenemethanol.

Biological Activity and Potential Applications
While specific biological studies on 2-Amino-4-nitrobenzenemethanol are not extensively

reported in the literature, the broader class of nitroaromatic compounds is known for a wide

range of biological activities. These activities are often attributed to the nitro group, which can

be metabolically reduced to form reactive intermediates.

Nitro-containing molecules have been investigated for various therapeutic applications,

including as antimicrobial and anticancer agents.[5][6] The general mechanism of action for

their antimicrobial properties is believed to involve the intracellular reduction of the nitro group,

leading to the formation of toxic radical species that can damage DNA and other vital cellular

components, ultimately causing cell death.[5][6]

Furthermore, some nitroaromatic compounds have shown potential as anticancer agents.[2]

Their cytotoxicity against cancer cell lines suggests that they could serve as scaffolds for the

development of new chemotherapeutic agents.

It is important to note that the biological activity of a specific nitroaromatic compound is highly

dependent on its overall structure, including the nature and position of other substituents on the
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aromatic ring. Therefore, while the existing literature on related compounds provides a basis for

potential applications, dedicated in vitro and in vivo studies are required to elucidate the

specific biological profile of 2-Amino-4-nitrobenzenemethanol. Currently, there is a lack of

published data on its cytotoxicity, antimicrobial spectrum, or its effects on specific signaling

pathways.

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Amino-4-nitrobenzenemethanol is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves, safety glasses, and a lab coat, should be observed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
2-Amino-4-nitrobenzenemethanol is a readily synthesizable compound with a well-defined

chemical structure. While its biological activities have not been extensively explored, the known

pharmacological profiles of related nitroaromatic compounds suggest that it may possess

interesting properties relevant to drug discovery, particularly in the areas of antimicrobial and

anticancer research. This technical guide provides a solid foundation of its chemical and

physical properties to facilitate further investigation into its potential therapeutic applications.

Future research should focus on a systematic evaluation of its biological activity and

mechanism of action to fully understand its potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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